Cas no 825611-28-7 (propan-2-yl 5-(4-fluoro-2-methylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate)

• Product Name: propan-2-yl 5-(4-fluoro-2-methylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate
• CAS No: 825611-28-7
• MF: C₂₀H₂₀FNO₅S
• MW: 405.439908027649
• CID: 5960700
• PubChem ID: 7312242
• Update Time: 2025-06-11

propan-2-yl 5-(4-fluoro-2-methylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• propan-2-yl 5-(4-fluoro-2-methylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate
• isopropyl 5-{[(4-fluoro-2-methylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate
• 825611-28-7
• AKOS001680743
• F1566-1141
• CCG-120420
• propan-2-yl 5-[(4-fluoro-2-methylphenyl)sulfonylamino]-2-methyl-1-benzofuran-3-carboxylate
• AQ-390/42708619
• isopropyl 5-(4-fluoro-2-methylphenylsulfonamido)-2-methylbenzofuran-3-carboxylate
• HMS1618B10

• Inchi： 1S/C20H20FNO5S/c1-11(2)26-20(23)19-13(4)27-17-7-6-15(10-16(17)19)22-28(24,25)18-8-5-14(21)9-12(18)3/h5-11,22H,1-4H3
• InChI Key： KDVCOWSSOVNKKV-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(NC1=CC=C2C(=C1)C(C(=O)OC(C)C)=C(O2)C)C1C=CC(=CC=1C)F

Computed Properties

• Exact Mass: 405.10462207g/mol
• Monoisotopic Mass: 405.10462207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 94Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on propan-2-yl 5-(4-fluoro-2-methylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate

Propan-2-yl 5-(4-fluoro-2-methylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate: A Comprehensive Overview

Propan-2-yl 5-(4-fluoro-2-methylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate, with the CAS number 825611-28-7, is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of benzofuran derivatives, which are well-known for their diverse biological activities. The presence of a fluoro-substituted benzenesulfonamide moiety in its structure contributes to its distinctive chemical profile, making it a subject of interest for further investigation.

The benzofuran core is a key structural feature that imparts specific electronic and steric properties to the molecule. Benzofurans are widely recognized for their role in medicinal chemistry, particularly in the development of drugs targeting various diseases. The substitution pattern on the benzene ring, particularly the 4-fluoro-2-methylbenzenesulfonamido group, plays a crucial role in modulating the biological activity of the compound. Fluorine atoms are known to enhance metabolic stability and binding affinity, which are critical factors in drug design.

In recent years, there has been a growing interest in fluorinated sulfonamides due to their broad spectrum of biological activities. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The sulfonamide group is particularly noteworthy for its ability to act as a hydrogen bond acceptor, which can significantly influence the binding interactions with biological targets. The specific arrangement of atoms in Propan-2-yl 5-(4-fluoro-2-methylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate makes it a potential candidate for further exploration in drug discovery.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of new drugs. The combination of the benzofuran scaffold with the fluoro-substituted benzenesulfonamide moiety suggests that it may exhibit multiple modes of action. This polypharmacophoric nature is highly desirable in modern drug design, as it can increase the likelihood of finding compounds with enhanced efficacy and reduced side effects.

Recent studies have highlighted the importance of benzofuran derivatives in medicinal chemistry. These compounds have been shown to interact with a variety of biological targets, including enzymes and receptors involved in disease pathways. The structural features of Propan-2-yl 5-(4-fluoro-2-methylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate make it an intriguing candidate for further investigation in this context. Researchers are particularly interested in exploring its potential as an inhibitor of key enzymes involved in cancer progression.

The synthesis of this compound involves several sophisticated steps that highlight the expertise required in organic chemistry. The introduction of the fluoro-substituent and the sulfonamide group requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently, which has accelerated the discovery process in pharmaceutical research.

In conclusion, Propan-2-yl 5-(4-fluoro-2-methylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate represents a promising area of research with significant potential for therapeutic applications. Its unique structural features and biological activities make it a valuable compound for further investigation. As research continues to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an important role in the development of novel pharmaceuticals.